(2-ethyl-5-fluorophenyl)methanol
Overview
Description
(2-ethyl-5-fluorophenyl)methanol, also known as 2-EFPM, is a synthetic compound with potential applications in a wide range of industries and scientific research. This compound has been the subject of numerous studies due to its unique properties and potential applications.
Scientific Research Applications
(2-ethyl-5-fluorophenyl)methanol has a wide range of potential applications in scientific research. It has been used as a model compound for studying the effects of fluorine substitution on the physical and chemical properties of phenols. In addition, (2-ethyl-5-fluorophenyl)methanol has been used to study the reactivity of phenols in organic synthesis. It has also been used to study the mechanism of action of certain enzymes and to investigate the effects of fluorine substitution on the reactivity of organic compounds.
Mechanism of Action
The mechanism of action of (2-ethyl-5-fluorophenyl)methanol is not fully understood. It is believed that the fluorine substitution of the phenol group alters the reactivity of the compound, allowing it to interact with certain enzymes and other organic molecules in ways that are not possible with unsubstituted phenols. This altered reactivity is thought to be responsible for the compound’s unique properties and potential applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2-ethyl-5-fluorophenyl)methanol have not been extensively studied. However, some studies have suggested that the compound may have potential anti-inflammatory and anti-cancer properties. In addition, it has been shown to have an inhibitory effect on certain enzymes, which could potentially be used to develop new drugs or treatments.
Advantages and Limitations for Lab Experiments
(2-ethyl-5-fluorophenyl)methanol has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is relatively stable and can be stored for long periods of time. However, there are some limitations to its use in the laboratory. For example, the reaction conditions must be carefully controlled in order to achieve the desired product. In addition, the compound is highly reactive and may react with other compounds in the laboratory, leading to unwanted side reactions.
Future Directions
The potential applications of (2-ethyl-5-fluorophenyl)methanol are still being explored. Future research may focus on the development of new drugs or treatments based on the compound’s anti-inflammatory and anti-cancer properties. In addition, further studies may investigate the effects of fluorine substitution on the reactivity of organic compounds and the mechanism of action of certain enzymes. Finally, research may be conducted to explore the potential uses of (2-ethyl-5-fluorophenyl)methanol in industrial processes.
Synthesis Methods
(2-ethyl-5-fluorophenyl)methanol is typically synthesized via a two-step process. The first step involves the reaction of ethyl bromide with anhydrous potassium fluoride in anhydrous acetonitrile. This reaction produces an intermediate compound, which is then reacted with 5-fluorophenol in the presence of a base catalyst to produce (2-ethyl-5-fluorophenyl)methanol. The reaction conditions for this process must be carefully controlled in order to achieve the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-ethyl-5-fluorophenyl)methanol involves the conversion of 2-ethyl-5-fluorobenzaldehyde to the corresponding alcohol using a reducing agent.", "Starting Materials": [ "2-ethyl-5-fluorobenzaldehyde", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)", "Solvent (e.g. ethanol, methanol)" ], "Reaction": [ "Dissolve 2-ethyl-5-fluorobenzaldehyde in a suitable solvent.", "Add the reducing agent slowly to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Quench the reaction mixture with water.", "Extract the product with a suitable organic solvent (e.g. diethyl ether).", "Dry the organic layer over anhydrous sodium sulfate.", "Filter the solution and concentrate the solvent under reduced pressure.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1435930-69-0 |
Product Name |
(2-ethyl-5-fluorophenyl)methanol |
Molecular Formula |
C9H11FO |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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